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Compound of Interest

Compound Name: Mirtazapine-d3

Cat. No.: B602503

The following guide provides essential safety and logistical information for the proper disposal
of Mirtazapine-d3, ensuring compliance with safety regulations and environmental protection.
This procedure is intended for researchers, scientists, and drug development professionals in a
laboratory environment.

Hazard Assessment and Precautionary Measures

Before handling Mirtazapine-d3 for disposal, it is crucial to be aware of its associated hazards.
The substance is classified with specific risks that dictate handling and disposal protocols.

Hazard Identification:

e Acute Oral Toxicity: Mirtazapine-d3 is harmful if swallowed.[1][2]

o Respiratory Irritation: It may cause respiratory irritation upon inhalation.[1]
e Drowsiness or Dizziness: May cause drowsiness or dizziness.[2]

e Environmental Hazards: The parent compound, Mirtazapine, is toxic to aquatic life with long-
lasting effects.[3] Therefore, discharge into the environment, including sewers, must be
strictly avoided.

Personal Protective Equipment (PPE): When handling Mirtazapine-d3 for disposal, appropriate
PPE must be worn. This includes:
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Safety goggles or glasses.

Chemical-resistant gloves.

A lab coat.

For nuisance exposures or when creating dust, a P95 (US) or P1 (EU EN 143) particle
respirator may be used.

The following table summarizes the key hazard information for Mirtazapine-d3.

Hazard

o GHS Code Description Source
Classification
Acute Toxicity - Oral H302 Harmful if swallowed.
Specific Target Organ May cause respiratory
Toxicity (Single H335/ H336 irritation or
Exposure) drowsiness/dizziness.
Aquatic Chronic Toxic to aquatic life
Toxicity (for parent H411 with long lasting
compound) effects.

Step-by-Step Disposal Procedure

Disposal of Mirtazapine-d3 must be conducted as hazardous chemical waste, in accordance
with federal, state, and local regulations. Do not dispose of this chemical in regular trash or via
sink drains.

Step 1: Waste Segregation and Containment

« ldentify as Hazardous Waste: Mirtazapine-d3, due to its toxicological and environmental
hazards, must be treated as regulated hazardous waste.

o Use a Compatible Container: Place Mirtazapine-d3 waste into a chemically compatible
container with a secure, leak-proof screw cap. The container must be in good condition, free
from damage or deterioration.
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e Segregate from Incompatibles: Store the Mirtazapine-d3 waste container separately from
incompatible materials, such as strong oxidizing agents. A general best practice is to
segregate waste by type (e.g., flammables, poisons, acids).

Step 2: Labeling the Waste Container

o Properly Label: Clearly label the waste container with the words "Hazardous Waste."

 Identify Contents: The label must accurately identify all components of the waste mixture by
name (i.e., "Mirtazapine-d3 waste"). If it is in a solution, list the solvent as well.

 Indicate Hazards: Note the relevant hazards on the label (e.g., "Toxic").

Step 3: Storage in a Satellite Accumulation Area (SAA)

o Designated Area: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory, at or near the point of generation.

o Keep Container Closed: The waste container must remain securely capped at all times,
except when adding waste.

o Adhere to Accumulation Limits: Be aware of SAA volume limits. While Mirtazapine-d3 is not
typically an acute hazardous waste (P-listed), general SAA limits apply. A maximum of 55
gallons of hazardous waste may be stored in an SAA.

SAA Storage Regulation Limit Guideline

Maximum Total Hazardous

55 gallons Per SAA.
Waste

Maximum Acutely Toxic Waste

1 quart (liguid) or 1 kg (solid Per SAA.
(P-Lis quart (liquid) or 1 kg (solid)

] ] 12 months (if limits not From the date waste was first
Maximum Storage Time
exceeded) added.

Step 4: Arranging for Final Disposal
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o Contact EHS: Once the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EHS) department to schedule a pickup. Do not transport
hazardous waste yourself.

» Licensed Disposal: Your EHS department will arrange for the final disposal through a
licensed hazardous waste disposal company. The recommended disposal method for this
type of compound is often chemical incineration.

o Disposal of Empty Containers: An empty container that held Mirtazapine-d3 must be
managed carefully. Unless it held an acute hazardous waste, a container can be disposed of
as regular trash once all residue has been removed. Deface all chemical labels before
disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Mirtazapine-d3
in a laboratory setting.
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Caption: Workflow for the safe disposal of Mirtazapine-d3 waste.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b602503?utm_src=pdf-body-img
https://www.benchchem.com/product/b602503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602503#mirtazapine-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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